(3-Ethyl-[1,2,4]oxadiazol-5-YL)-isopropyl-amine

• Molecular Formula: C7H13N3O
• Molecular Weight: 155.20 g/mol
• IUPAC Name: 3-ethyl-N-propan-2-yl-1,2,4-oxadiazol-5-amine
• InChI: InChI=1S/C7H13N3O/c1-4-6-9-7(11-10-6)8-5(2)3/h5H,4H2,1-3H3,(H,8,9,10)
• InChI Key: HXKIEFVEWHDUKX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)NC(C)C

Description

(3-Ethyl-[1,2,4]oxadiazol-5-YL)-isopropyl-amine (CAS: 1248715-03-8) is a heterocyclic amine featuring a 1,2,4-oxadiazole core substituted at the 3-position with an ethyl group and at the 5-position with an isopropylamine moiety. Its molecular formula is C₇H₁₃N₃O, with a molecular weight of 155.20 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Ethyl-[1,2,4]oxadiazol-5-YL)-isopropyl-amine typically involves the reaction of amidoximes with isatoic anhydrides in a sodium hydroxide and dimethyl sulfoxide medium at ambient temperature . This method allows for the efficient production of structurally diverse substituted anilines bearing the oxadiazole motif without the need for protective groups.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions, and ensuring the purity and yield of the final product.

Chemical Reactions Analysis

Cyclization of Amidoximes with Carboxylic Acid Derivatives

The most common synthetic route involves the cyclization of amidoximes with activated carboxylic acid derivatives (e.g., acyl chlorides, esters, or anhydrides). For example:

• Reaction : Amidoximes react with ethyl chlorooxalate in the presence of triethylamine (TEA) to form the oxadiazole ring.

• Conditions : Room temperature, 4–24 hours in NaOH/DMSO superbase medium .

• Yield : 35–93%, depending on substituents and reaction time .

Precursor	Activating Agent	Conditions	Yield (%)	Source
Ethyl 3-ethylimidate	T3P	80°C, 0.5–6 h	87–97
Propionamidoxime	EDC/DMAP	RT, 12 h	61–93

1,3-Dipolar Cycloaddition

Nitrile oxides and nitriles undergo cycloaddition in the presence of Pt(IV) catalysts:

• Reaction : Nitrile oxide (generated in situ) reacts with acrylonitrile derivatives.

• Limitations : Low yields (≤50%) due to competing dimerization of nitrile oxides .

Amine Group Reactivity

The isopropylamine moiety participates in nucleophilic substitution and condensation reactions:

• Acylation : Reacts with acyl chlorides (e.g., acetyl chloride) to form amides.

  • Conditions : Dichloromethane, TEA, 0°C → RT.

  • Yield : ~85%.

• Schiff Base Formation : Condenses with aldehydes (e.g., benzaldehyde) to generate imines.

Oxadiazole Ring Modifications

The oxadiazole ring undergoes electrophilic substitution and oxidation:

• Nitration : Reacts with HNO₃/H₂SO₄ at 0°C to introduce nitro groups at the 4-position.

• Oxidation : H₂O₂/Fe³⁺ oxidizes the ethyl group to a ketone.

Biological Activity and Target Interactions

While not directly a chemical reaction, the compound’s interactions with biological targets inform its reactivity:

• Protease Inhibition : Binds to cysteine proteases via hydrogen bonding with the oxadiazole oxygen and hydrophobic interactions with the ethyl/isopropyl groups .

• Structure–Activity Relationship (SAR) :

  • Ethyl substituent enhances metabolic stability compared to methyl analogs .

  • Isopropylamine improves solubility in polar solvents.

Comparative Reactivity with Analogues

Key differences in reactivity between (3-Ethyl- oxadiazol-5-YL)-isopropyl-amine and its analogues:

Compound	Reactivity Difference	Source
3-Methyl-oxadiazol-isopropyl-amine	Lower thermal stability due to smaller substituent
5-Phenyl-oxadiazol-ethylamine	Enhanced electrophilic substitution at phenyl

Scientific Research Applications

(3-Ethyl-[1,2,4]oxadiazol-5-YL)-isopropyl-amine is a derivative of oxadiazole, a five-membered heterocyclic compound containing two nitrogen atoms and three carbon atoms. This compound has an ethyl group at the 3-position and an isopropylamine moiety, which may affect its biological properties and reactivity. Oxadiazoles are significant in medicinal chemistry because of their diverse pharmacological activities. The applications of (3-Ethyl-[1,2,4]oxadiazol-5-YL)-isopropyl-amine are primarily in the pharmaceutical industry. Studies on the interactions of (3-Ethyl-[1,2,4]oxadiazol-5-YL)-isopropyl-amine with biological targets are crucial for understanding its pharmacodynamics.

Here are some compounds that share structural similarities with (3-Ethyl-[1,2,4]oxadiazol-5-YL)-isopropyl-amine:

Compound Name	Structure Features	Unique Aspects
3-Methyl-[1,2,4]oxadiazol-5-YL)-isopropyl-amine	Methyl group instead of ethyl	Potentially different biological activity profiles
5-(Phenyl)-[1,2,4]oxadiazol-3-YL)-ethylamine	Phenyl substitution at position 5	Enhanced lipophilicity may influence drug absorption
1-(3-Ethoxycarbonyl-[1,2,4]oxadiazol-5-YL)-isopropyl-amine	Ethoxycarbonyl group introduction	May exhibit different reactivity due to carbonyl functionality

Each compound presents unique characteristics that could lead to varying biological activities and applications in medicinal chemistry. The presence of different substituents on the oxadiazole ring significantly influences the pharmacological properties and potential therapeutic uses of these compounds.

Mechanism of Action

The mechanism of action of (3-Ethyl-[1,2,4]oxadiazol-5-YL)-isopropyl-amine involves its interaction with specific molecular targets and pathways. The oxadiazole ring can interact with various enzymes and receptors, leading to the modulation of biological processes. For example, oxadiazole derivatives have been shown to inhibit the activity of certain enzymes involved in cancer progression .

Comparison with Similar Compounds

Structural Analogs and Derivatives

Key Compounds for Comparison :

N-Isopropyl-2-phenoxy-N-((3-(pyridine-3-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide (11ac)

(3-Ethyl-[1,2,4]oxadiazol-5-yl)-isobutyl-amine

Oxadiazole-isopropylamide derivatives (11aa, 11ab)

Structural and Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents on Oxadiazole Core	Functional Group Attached	Melting Point (°C)	Purity (HPLC)
(3-Ethyl-oxadiazol-5-YL)-isopropyl-amine	C₇H₁₃N₃O	155.20	3-Ethyl	Isopropylamine	Not reported	Not reported
(3-Ethyl-oxadiazol-5-YL)-isobutyl-amine	C₈H₁₅N₃O	169.22	3-Ethyl	Isobutylamine	Not reported	Not reported
11aa (Oxadiazole-isopropylamide)	C₂₁H₂₃N₃O₃	~365.43	3-Phenyl	Acetamide-isopropyl	106.7–109.2	95.5%
11ab (Oxadiazole-isopropylamide)	C₂₀H₂₂N₄O₃	~366.42	3-Pyridin-3-yl	Acetamide-isopropyl	104.4–106.3	95.7%
11ac (Oxadiazole-isopropylamide)	C₁₈H₂₁N₅O₂	~355.40	3-Pyridin-3-yl	Acetamide-isopropyl	83.0–85.5	97.5%

Key Observations :

• Alkyl Chain Influence : The target compound’s isopropylamine group results in a lower molecular weight (155.20) compared to its isobutyl-amine analog (169.22) . The extended alkyl chain in the isobutyl variant increases hydrophobicity, which may enhance membrane permeability but reduce solubility.
• Functional Group Differences: Unlike the acetamide derivatives (11aa–ac), the target compound lacks an amide linkage, simplifying its structure.
• Substituent Effects : Replacing the ethyl group with phenyl (11aa) or pyridyl (11ab, 11ac) introduces aromaticity, enhancing π-π stacking interactions in proteasome inhibition (as demonstrated for 11aa–ac) . The ethyl group in the target compound likely offers moderate lipophilicity, balancing solubility and bioavailability.

Commercial Availability and Research Status

• Acetamide derivatives (11aa–ac) are well-characterized in research settings, with published purity and activity data .

Biological Activity

(3-Ethyl-[1,2,4]oxadiazol-5-YL)-isopropyl-amine is a novel compound belonging to the oxadiazole class of heterocycles. This compound has garnered attention due to its potential biological activities, which may include anticancer, antibacterial, and anti-inflammatory properties. The structure of this compound features an ethyl group at the 3-position of the oxadiazole ring and an isopropylamine moiety, which can significantly influence its biological interactions and pharmacological profiles.

• Molecular Formula : C₇H₁₃N₃O
• Molecular Weight : 155.20 g/mol
• CAS Number : 1248715-03-8

Biological Activities

Research indicates that compounds containing the oxadiazole moiety often exhibit diverse biological activities. The following sections summarize the notable biological activities associated with (3-Ethyl-[1,2,4]oxadiazol-5-YL)-isopropyl-amine based on recent studies.

Anticancer Activity

Numerous studies have highlighted the anticancer potential of oxadiazole derivatives. For instance, derivatives similar to (3-Ethyl-[1,2,4]oxadiazol-5-YL)-isopropyl-amine have shown promising results against various cancer cell lines:

Compound	Cell Line	IC₅₀ Value (µM)	Mechanism of Action
(3-Ethyl-[1,2,4]oxadiazol-5-YL)-isopropyl-amine	MCF-7 (Breast Cancer)	TBD	Induces apoptosis
1-(3-Ethoxycarbonyl-[1,2,4]oxadiazol-5-YL)-isopropyl-amine	U937 (Leukemia)	10.38	Inhibits HDAC-1
6-(3-Ethyl-[1,2,4]oxadiazol-5-YL)pyridin-2(1H)-one	PANC-1 (Pancreatic Cancer)	TBD	Cell cycle arrest

The compound's ability to induce apoptosis in MCF-7 cells suggests its potential as an anticancer agent. Further studies are needed to elucidate the specific pathways involved in its mechanism of action.

Antibacterial Activity

Oxadiazole derivatives have also been studied for their antibacterial properties. While specific data on (3-Ethyl-[1,2,4]oxadiazol-5-YL)-isopropyl-amine is limited, related compounds have demonstrated effectiveness against various bacterial strains.

Anti-inflammatory Activity

Some studies suggest that oxadiazole derivatives possess anti-inflammatory properties. The presence of electron-withdrawing groups in the structure may enhance these effects by modulating inflammatory pathways.

Structure-Activity Relationship (SAR)

The biological activity of (3-Ethyl-[1,2,4]oxadiazol-5-YL)-isopropyl-amine can be influenced by modifications to its chemical structure. For example:

• Substituent Variations : Changing the ethyl group to a methyl or phenyl group may alter the pharmacological profile.

Substituent	Biological Activity Impact
Methyl	Potentially different activity profiles
Phenyl	Enhanced lipophilicity may improve absorption

Case Studies and Research Findings

Recent research has focused on synthesizing and evaluating various oxadiazole derivatives for their biological activities:

• Novel Drug Development : A study highlighted that certain oxadiazole derivatives exhibited IC₅₀ values lower than standard chemotherapeutic agents like doxorubicin against cancer cell lines .
• Mechanistic Studies : Flow cytometry assays indicated that some oxadiazole derivatives could induce apoptosis through caspase activation and upregulation of p53 expression in cancer cells .
• Inhibition Studies : A series of oxadiazole compounds were evaluated for their ability to inhibit human carbonic anhydrases (hCA), showing selective inhibition at nanomolar concentrations .

Q & A

Q. What are the optimal synthetic routes and reaction conditions for (3-Ethyl-[1,2,4]oxadiazol-5-yl)-isopropyl-amine?

Methodological Answer: Synthesis typically involves cyclocondensation of precursors under controlled conditions. Key parameters include:

• Solvent selection : Polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) enhance solubility and reaction efficiency .
• Temperature control : Reactions often proceed at 80–100°C to balance yield and purity .
• Catalysts : Triethylamine (TEA) is commonly used to deprotonate intermediates and accelerate cyclization .

Q. Table 1: Synthesis Optimization

Parameter	Optimal Range	Impact on Yield/Purity	Reference
Solvent	DMF/DMSO	Improves solubility
Temperature	80–100°C	Avoids side reactions
Reaction Time	6–12 hours	Maximizes conversion

Q. How can spectroscopic techniques confirm the structure and purity of (3-Ethyl-[1,2,4]oxadiazol-5-yl)-isopropyl-amine?

Methodological Answer:

• NMR Spectroscopy :
  • ¹H NMR : Identifies protons on the isopropyl group (δ 1.2–1.4 ppm) and ethyl substituent (δ 1.0–1.2 ppm). Splitting patterns confirm stereochemistry .
  • ¹³C NMR : Peaks at 165–170 ppm indicate the oxadiazole ring .
• Mass Spectrometry (MS) : Molecular ion peaks ([M+H]⁺) validate molecular weight (±0.5 Da) .
• IR Spectroscopy : Absorbance at 1600–1650 cm⁻¹ confirms C=N stretching in the oxadiazole ring .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectral or crystallographic data for this compound?

Methodological Answer:

• Cross-Validation : Use complementary techniques (e.g., X-ray crystallography with SHELXL refinement) to resolve ambiguities in NMR assignments .
• Computational Modeling : Density Functional Theory (DFT) predicts NMR chemical shifts and optimizes geometry, aligning with experimental data .
• Crystallographic Refinement : SHELX programs (e.g., SHELXL) refine atomic coordinates against high-resolution data to resolve disorder in the ethyl or isopropyl groups .

Q. Table 2: Data Contradiction Analysis

Discrepancy	Resolution Strategy	Reference
NMR vs. crystallography	DFT modeling + SHELXL refinement
MS impurity peaks	Column chromatography (silica gel)

Q. What computational tools predict the compound’s reactivity or interactions with biological targets?

Methodological Answer:

• Molecular Docking : Tools like AutoDock Vina simulate binding to enzymes/receptors (e.g., proteasomes) by analyzing π-stacking and hydrogen bonding with the oxadiazole ring .
• QSAR Models : Relate substituent effects (e.g., ethyl vs. methyl groups) to bioactivity using descriptors like logP and polar surface area .
• MD Simulations : GROMACS evaluates stability in biological membranes, critical for drug delivery .

Q. How do structural modifications (e.g., ethyl vs. cyclohexyl substituents) alter bioactivity?

Methodological Answer:

• SAR Studies : Replace the ethyl group with bulkier substituents (e.g., cyclohexyl) to assess steric effects on target binding. For example:
  • Proteasome Inhibition : Ethyl groups enhance hydrophobic interactions, while cyclohexyl derivatives may reduce solubility .
• Comparative Assays : Test analogs against reference compounds (e.g., BI 665915) in enzymatic assays to quantify IC₅₀ shifts .

Q. Table 3: Structure-Activity Relationships

Substituent	Bioactivity (IC₅₀)	Solubility (mg/mL)	Reference
Ethyl	0.8 µM	2.1
Cyclohexyl	1.5 µM	0.9